Methyl 4-(4-chlorophenyl)-2-oxo-4-oxazoline-5-propionate

• IUPAC Name: methyl 3-[4-(4-chlorophenyl)-2-oxo-3H-1,3-oxazol-5-yl]propanoate
• InChI: InChI=1S/C13H12ClNO4/c1-18-11(16)7-6-10-12(15-13(17)19-10)8-2-4-9(14)5-3-8/h2-5H,6-7H2,1H3,(H,15,17)
• InChI Key: ZKEFLFDLIYWACU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=C(NC(=O)O1)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClNO4
• Molecular Weight: 281.69 g/mol

Description

Methyl 4-(4-chlorophenyl)-2-oxo-4-oxazoline-5-propionate is a useful research compound. Its molecular formula is C13H12ClNO4 and its molecular weight is 281.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-(4-chlorobenzoyl)-4-phenoxycarbonyloxybutyrate (61.2 g), ammonium acetate (62.2 g) and acetic acid (300 ml) was stirred under reflux for 1.5 hours. The reaction mixture was concentrated, water was added to the resulting residue, and the crystals thus precipitated were collected by filtration. These were recrystallized from methanol to give colorless needles of methyl 3-[4-(4-chlorophenyl)-2-oxo-4-oxazolin-5-yl]propionate (36.6 g, 79%). m.p. 147-148° C.